Cas no 1804487-51-1 (3-Chloro-6-cyano-4-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Chloro-6-cyano-4-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1804487-51-1
• MF: C₉H₄ClF₂N₃
• MW: 227.597967147827
• CID: 4865618
• Update Time: 2025-05-20

3-Chloro-6-cyano-4-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-cyano-4-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H4ClF2N3/c10-8-6(9(11)12)3-5(4-14)15-7(8)1-2-13/h3,9H,1H2
• InChI Key： RTWLHNUWMOMCRY-UHFFFAOYSA-N
• SMILES： ClC1C(CC#N)=NC(C#N)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 3-Chloro-6-cyano-4-(difluoromethyl)pyridine-2-acetonitrile

Introduction to 3-Chloro-6-cyano-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1804487-51-1)

3-Chloro-6-cyano-4-(difluoromethyl)pyridine-2-acetonitrile is a highly versatile and significant compound in the realm of pharmaceutical and agrochemical research. With the CAS number 1804487-51-1, this pyridine derivative has garnered considerable attention due to its unique structural features and potential applications in drug discovery. The compound's molecular structure incorporates several key functional groups, including a chloro substituent, a cyano group, and a difluoromethyl moiety, which collectively contribute to its reactivity and utility in synthetic chemistry.

The chloro and cyano functional groups are particularly noteworthy, as they serve as critical handles for further chemical modifications. These groups enable a wide range of transformations, such as nucleophilic substitution reactions, which are fundamental in the synthesis of more complex molecules. Additionally, the presence of a difluoromethyl group enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical potential. Pyridine derivatives, in particular, have been extensively studied due to their role as key scaffolds in numerous bioactive molecules. The structural motif of 3-Chloro-6-cyano-4-(difluoromethyl)pyridine-2-acetonitrile aligns well with this trend, offering a promising platform for the discovery of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of their activity is implicated in various diseases, including cancer. The ability to modify the pyridine core allows researchers to fine-tune the pharmacokinetic properties of kinase inhibitors, thereby improving their efficacy and selectivity. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases, making them valuable starting points for further optimization.

The cyano group in the molecule also contributes to its versatility by serving as a precursor for other functional groups through reduction or hydrolysis reactions. This flexibility is particularly useful in medicinal chemistry, where the introduction of different substituents can significantly alter the biological activity of a compound. For instance, replacing the cyano group with an amine or ester can lead to new derivatives with distinct pharmacological profiles.

Another area where 3-Chloro-6-cyano-4-(difluoromethyl)pyridine-2-acetonitrile shows promise is in agrochemical research. The combination of electron-withdrawing groups like the chloro and cyano substituents can enhance the herbicidal or insecticidal properties of pyridine-based compounds. This makes it an excellent candidate for developing novel agrochemicals that target specific pests or weeds while minimizing environmental impact.

The difluoromethyl group is another key feature that contributes to the compound's potential utility. This moiety is known to improve metabolic stability by reducing susceptibility to oxidative degradation. Additionally, it can enhance binding affinity by increasing lipophilicity, which is often crucial for drug-like properties. The presence of this group has been strategically incorporated into many successful drugs, underscoring its importance in medicinal chemistry.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. Techniques such as cross-coupling reactions and transition-metal catalysis have made it possible to introduce diverse functional groups with high precision. These methods allow chemists to construct complex molecular architectures efficiently, enabling rapid exploration of chemical space.

In conclusion,3-Chloro-6-cyano-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1804487-51-1) represents a valuable building block for pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an attractive candidate for developing novel bioactive molecules. As our understanding of synthetic chemistry continues to evolve, it is likely that this compound will play an increasingly important role in drug discovery and development.